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Introduction
The reaction of thiosulfate ions (S₂O₃²⁻) with acidic solutions is a classic chemical kinetics

study, primarily characterized by the formation of a colloidal sulfur precipitate. This reaction

serves as an excellent model for investigating the factors that influence reaction rates, such as

concentration and temperature.[1][2][3] While this guide specifies calcium thiosulfate, the vast

majority of available research focuses on sodium thiosulfate (Na₂S₂O₃). However, as the

reaction fundamentally involves the thiosulfate anion and hydrogen ions, the kinetic principles

and reaction mechanisms are considered analogous, with the cation (Ca²⁺ or Na⁺) acting as a

spectator ion.

In an acidic environment, the thiosulfate ion undergoes a disproportionation reaction, where it

is simultaneously oxidized and reduced, yielding elemental sulfur and sulfur dioxide.[4][5] The

overall ionic equation for this reaction is:

S₂O₃²⁻(aq) + 2H⁺(aq) → S(s) + SO₂(g) + H₂O(l)[1][4][6]

The sulfur produced is insoluble and forms a fine colloidal suspension, causing the solution to

become progressively cloudy and opaque.[1][6] This change in turbidity is the most common

method used to monitor the progress of the reaction and determine its rate.[6][7][8]
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Reaction Mechanism and Rate Law
The decomposition of thiosulfate in an acidic solution is not a single-step process. The

proposed mechanism involves an initial protonation of the thiosulfate ion to form thiosulfuric

acid (H₂S₂O₃), which is unstable and subsequently decomposes.[9]

A simplified proposed mechanism is as follows:

Protonation (Fast Equilibrium): S₂O₃²⁻(aq) + H⁺(aq) ⇌ HS₂O₃⁻(aq)

Further Protonation (Slow, Rate-Determining): HS₂O₃⁻(aq) + H⁺(aq) → H₂S₂O₃(aq)

Decomposition (Fast): H₂S₂O₃(aq) → S(s) + H₂SO₃(aq)

Sulfurous Acid Decomposition: H₂SO₃(aq) ⇌ SO₂(aq) + H₂O(l)

Another proposed mechanism suggests a bimolecular reaction between protonated and

unprotonated thiosulfate ions.[10]
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Caption: Proposed reaction pathway for the acid-catalyzed decomposition of thiosulfate.
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The general form of the differential rate law for this reaction is expressed as:

Rate = k[S₂O₃²⁻]ˣ[H⁺]ʸ[6][11]

Where:

k is the rate constant.

[S₂O₃²⁻] is the concentration of the thiosulfate ion.

[H⁺] is the concentration of the hydrogen ion.

x and y are the orders of the reaction with respect to each reactant, which must be

determined experimentally.[6][11]

The determination of the reaction orders 'x' and 'y' has been the subject of numerous studies,

with varying results reported, suggesting a complex kinetic relationship.

Experimental Protocols
The rate of reaction is typically determined by monitoring the time it takes for a certain amount

of sulfur to precipitate. This is often achieved by measuring the time until the solution's turbidity

obscures a mark placed beneath the reaction vessel.[6][12] More sophisticated methods utilize

a light sensor or colorimeter to measure the change in light transmittance or absorbance as the

colloidal sulfur forms.[7][11][13]

Protocol: Initial Rate Method (Disappearing Cross)
This method determines the initial rate of reaction by measuring the time (t) required to produce

a fixed amount of sulfur precipitate. The initial rate is considered to be inversely proportional to

this time (Rate ∝ 1/t).[2]

Materials:

Calcium thiosulfate (or sodium thiosulfate) solution of known concentration (e.g., 0.15 M).

[13]

Hydrochloric acid (HCl) solution of known concentration (e.g., 2.0 M).[14]
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Distilled water.

Glass beakers or conical flasks of identical size.[6][14]

Graduated cylinders.

Stopwatch.

White paper with a black "X" marked on it.[6][14]

Procedure:

Preparation: Mark a distinct "X" on a piece of paper. Place a clean, dry beaker on top of the

"X".[14]

Varying Thiosulfate Concentration:

For the first trial, add a specific volume of the thiosulfate solution (e.g., 50 mL of 0.15 M

Na₂S₂O₃) to the beaker.[15]

Measure a fixed volume of the acid solution (e.g., 5.0 mL of 2.0 M HCl) in a separate

graduated cylinder.[14]

Simultaneously pour the acid into the thiosulfate solution, swirl the mixture once, and start

the stopwatch.[14][15]

Look down through the solution from directly above the beaker. Stop the stopwatch the

moment the "X" is no longer visible.[6][14]

Record the time (t).

Repeat the experiment using different concentrations of thiosulfate solution. This is

achieved by diluting the stock solution with distilled water while keeping the total volume

constant.[12][15] The concentration of HCl must be kept constant for this series of

experiments.[13]

Varying Acid Concentration:
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Repeat the procedure, but this time use a constant concentration of thiosulfate and vary

the concentration of the hydrochloric acid.[6]

Data Analysis:

Calculate the initial concentration of each reactant in the final mixture for every trial.

Calculate the relative initial rate for each trial as 1/t.

Plot graphs of log(Rate) vs. log([S₂O₃²⁻]) (at constant [H⁺]) and log(Rate) vs. log([H⁺]) (at

constant [S₂O₃²⁻]). The slopes of these lines will give the order of the reaction with respect

to each reactant (x and y).
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Caption: General experimental workflow for the initial rate method.
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Quantitative Data Summary
The experimentally determined orders of reaction for the decomposition of thiosulfate in acid

vary across different studies and conditions. This complexity may arise from the multi-step

nature of the reaction mechanism.

Table 1: Reported Reaction Orders for Rate = k[S₂O₃²⁻]ˣ[H⁺]ʸ

Source / Study
Order w.r.t. S₂O₃²⁻
(x)

Order w.r.t. H⁺ (y) Notes

Typical High

School/Undergraduate

Experiment

1 0

Often observed under

specific concentration

ranges; simplifies the

analysis.[16]

Dinegar, Smellie, and

La Mer (1951)[10]
~1.5 (3/2) ~0.5 (1/2)

Spectrophotometric

study at constant ionic

strength, suggesting a

complex mechanism.

[10]

Flinn Scientific[14] 3/2 1/2

Noted to occur at

lower concentrations

of sodium thiosulfate.

Doc Brown's

Chemistry[4]
1 1

Stated as an expected

outcome based on the

interaction of

oppositely charged

ions.

Lucky Science[6] 2 0

Based on sample data

where varying [H⁺]

had no significant

effect on reaction

time.

Table 2: Sample Experimental Data Collection Template
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This table is a template for organizing data collected using the "Disappearing Cross" protocol.

Trial

Vol.
Na₂S₂
O₃
(mL)

Vol.
H₂O
(mL)

Vol.
HCl
(mL)

Total
Vol.
(mL)

Initial
[Na₂S₂
O₃] (M)

Initial
[HCl]
(M)

Time
(t) (s)

Rate
(1/t)
(s⁻¹)

1 50 0 5 55

2 40 10 5 55

3 30 20 5 55

4 20 30 5 55

5 10 40 5 55

Note: Initial concentrations must be calculated based on the final total volume after mixing.

Conclusion
The reaction between calcium thiosulfate and acidic solutions is a classic example of a

disproportionation reaction with complex kinetics. The rate is dependent on the concentrations

of both the thiosulfate ion and the hydrogen ion, though the precise orders of reaction can vary

with experimental conditions. The formation of colloidal sulfur provides a convenient visual and

instrumental method for monitoring the reaction's progress. Understanding this reaction

requires careful experimental design and data analysis to elucidate the rate law and gain

insight into the multi-step reaction mechanism. For researchers, this system serves as a

valuable model for studying colloidal formation and complex reaction pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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